4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
An impurity of the antifungal agent Fluconazole. Fluconazole is a triazole antifungal agent that is effective against most Candida strains.
Brand Name:
Vulcanchem
CAS No.:
871550-15-1
VCID:
VC0194808
InChI:
InChI=1S/C15H14FN9O/c16-14-3-12(25-11-19-8-22-25)1-2-13(14)15(26,4-23-9-17-6-20-23)5-24-10-18-7-21-24/h1-3,6-11,26H,4-5H2
SMILES:
C1=CC(=C(C=C1N2C=NC=N2)F)C(CN3C=NC=N3)(CN4C=NC=N4)O
Molecular Formula:
C15H14FN9O
Molecular Weight:
355.33 g/mol
4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
CAS No.: 871550-15-1
Impurities
VCID: VC0194808
Molecular Formula: C15H14FN9O
Molecular Weight: 355.33 g/mol
Purity: > 95%
| CAS No. | 871550-15-1 |
|---|---|
| Product Name | 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole |
| Molecular Formula | C15H14FN9O |
| Molecular Weight | 355.33 g/mol |
| IUPAC Name | 2-[2-fluoro-4-(1,2,4-triazol-1-yl)phenyl]-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol |
| Standard InChI | InChI=1S/C15H14FN9O/c16-14-3-12(25-11-19-8-22-25)1-2-13(14)15(26,4-23-9-17-6-20-23)5-24-10-18-7-21-24/h1-3,6-11,26H,4-5H2 |
| Standard InChIKey | MMBHIHSCHXTGOX-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1N2C=NC=N2)F)C(CN3C=NC=N3)(CN4C=NC=N4)O |
| Canonical SMILES | C1=CC(=C(C=C1N2C=NC=N2)F)C(CN3C=NC=N3)(CN4C=NC=N4)O |
| Appearance | Solid powder |
| Description | An impurity of the antifungal agent Fluconazole. Fluconazole is a triazole antifungal agent that is effective against most Candida strains. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole; α-[2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-α-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-Triazole-1-ethanol; |
| PubChem Compound | 11624578 |
| Last Modified | Nov 11 2021 |
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